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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the réversibility of the contraceptive
effects of TDI-11861 in mice, with supporting experimental data and detailed methodologies.
TDI-11861 is a potent and reversible inhibitor of soluble adenylyl cyclase (sAC), an enzyme
crucial for sperm motility and capacitation. Its on-demand nature and rapid reversal of effects
present a promising avenue for male contraception.

Executive Summary

Studies in mice demonstrate that a single dose of TDI-11861 induces temporary infertility, with
a complete return to normal fertility within 24 hours.[1][2][3] The contraceptive effect is rapid,
taking hold within 30 minutes to an hour, and is fully reversible, highlighting its potential as an
on-demand male contraceptive.[2] This guide details the key experiments confirming this
reversibility, comparing the effects of TDI-11861 with its predecessor, TDI-10229, and providing
the necessary protocols for further research.

Data Presentation
Table 1: In Vivo Reversibility of TDI-11861's
Contraceptive Effect in Mice
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Time Post-Injection Contraceptive Efficacy (%) Notes

No pregnancies observed in

30 minutes - 2.5 hours 100% a

52 pairings.[2][4][5][6]

A small number of pregnhancies
3.5 hours 91%

were observed.[1]

Fertility is fully restored to
24 hours 0%

normal levels.[1][2]

Table 2: Time Course of Sperm Motility Recovery in Mice

After a Single Dose of TDI-11861

Time Post-Injection Sperm Motility

Up to 2.5 hours Sperm are immobilized.[4]

3 hours Some sperm begin to regain motility.[1][2][4]
Nearly all sperm have recovered normal

24 hours
movement.[2]

Parameter TDI-11861 TDI-10229

sAC Inhibition (IC50) Potent Less potent

) ] More effective in suppressing ]
Contraceptive Efficacy - Less effective
sperm fertility.[1]

o Effects are reversed, and )
Reversibility o Effects are also reversible.
fertility is restored.

Longer residence time, ) )
] ] ] ) o Shorter residence time, effects
Sustained Action remains effective after dilution.

[6]7]

diminish upon dilution.[7]

Experimental Protocols
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In Vivo Fertility Study in Mice

Objective: To assess the contraceptive efficacy and reversibility of TDI-11861 in a time-course

mating study.

Methodology:

Adult male mice are administered a single dose of TDI-11861 (e.g., 50 mg/kg) via
intraperitoneal injection or oral gavage.[5]

At specific time points post-injection (e.g., 30 minutes, 3 hours, 24 hours), each male mouse
is paired with a receptive female mouse.

Mating is allowed to occur for a defined period (e.g., 2 hours).[4]
Following the mating period, male and female mice are separated.
Female mice are monitored for pregnancy and litter size.

Contraceptive efficacy is calculated as the percentage reduction in pregnancies in the
treated group compared to a vehicle-treated control group.

Sperm Motility Assay

Objective: To evaluate the effect of TDI-11861 on sperm motility and its reversal over time.

Methodology:

Male mice are treated with a single dose of TDI-11861 as described above.

At various time points post-treatment, mice are euthanized, and sperm are collected from the
cauda epididymis.

Sperm are incubated in a suitable medium (e.g., Human Tubal Fluid medium).
Sperm motility is assessed using a Computer-Assisted Sperm Analysis (CASA) system.

Parameters such as the percentage of motile sperm, progressive motility, and curvilinear
velocity are measured.
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Pharmacokinetic Study in Mice

Objective: To determine the concentration of TDI-11861 in the blood over time.
Methodology:
e Male mice are administered a single dose of TDI-11861.

» Blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24
hours) via methods such as tail vein or cardiac puncture.

e Plasma is separated from the blood samples by centrifugation.

e The concentration of TDI-11861 in the plasma is quantified using a validated Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[8][9][10][11]
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Caption: Signaling pathway of sperm activation and the inhibitory action of TDI-11861.
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Caption: Experimental workflow for confirming the reversibility of TDI-11861's effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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